3-(4-chlorophenyl)-1-(3,4-dimethylphenyl)-8-ethyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(4-chlorophenyl)-1-(3,4-dimethylphenyl)-8-ethylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C26H22ClN3/c1-4-18-6-12-24-22(14-18)26-23(15-28-24)25(19-7-9-20(27)10-8-19)29-30(26)21-11-5-16(2)17(3)13-21/h5-15H,4H2,1-3H3
• InChI Key: SHWMNKUFQYCMSN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=C(C=C4)C)C)C5=CC=C(C=C5)Cl
• Molecular Formula: C26H22ClN3
• Molecular Weight: 411.9 g/mol
• CAS No.: 901228-27-1

Description

3-(4-chlorophenyl)-1-(3,4-dimethylphenyl)-8-ethyl-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C26H22ClN3 and its molecular weight is 411.93. The purity is usually 95%.
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Scientific Research Applications

Photovoltaic Properties

Research on 4H-pyrano[3,2-c]quinoline derivatives, including compounds with chlorophenyl and dimethylphenyl groups, has demonstrated their potential in organic–inorganic photodiode fabrication. These compounds exhibit photovoltaic properties when used in heterojunction diodes, showing promising rectification behavior and sensitivity to illumination intensity, making them suitable for photodiode applications (Zeyada, El-Nahass, & El-Shabaan, 2016).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines, structurally similar to the compound , have been synthesized and tested for their cytotoxic activity against various cancer cell lines. These compounds have shown potent cytotoxic effects, with some exhibiting IC(50) values below 10 nM, indicating their potential as anti-cancer agents (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Optical and Structural Properties

Studies on the structural and optical properties of certain pyrazolo[3,2-c]quinoline derivatives have revealed significant insights into their photophysical behavior. These compounds, including those with chlorophenyl substitutions, exhibit unique optical absorption and fluorescence characteristics, making them candidates for various optical applications (Zeyada, El-Nahass, & El-Shabaan, 2016).

Corrosion Inhibition

Quinoxaline derivatives, related to pyrazolo[4,3-c]quinolines, have been explored as corrosion inhibitors for mild steel in acidic media. These studies highlight the potential of such compounds to provide efficient protection against corrosion, supported by experimental and computational analyses (Saraswat & Yadav, 2020).